
A Comparative Guide to Choline Bromide-Based
Electrolytes for Electrochemical Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Choline Bromide

Cat. No.: B1294331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The quest for safer, more sustainable, and cost-effective energy storage and electrochemical

systems has led to a growing interest in alternative electrolytes. Among these, choline-based

electrolytes have emerged as a promising class of materials due to their biocompatibility,

biodegradability, and tunable properties. This guide provides a comprehensive electrochemical

evaluation of choline bromide (ChBr)-based electrolytes, comparing their performance with

relevant alternatives and providing supporting experimental data and detailed methodologies.

Physicochemical and Electrochemical Properties of
Aqueous Choline Bromide Electrolytes
Aqueous solutions of choline bromide have been investigated as electrolytes, particularly for

hybrid supercapacitors. The concentration of the salt significantly influences the electrolyte's

properties. An optimized concentration of 3.5 M ChBr in water has been shown to provide a

balance of high ionic conductivity and a wide electrochemical stability window.[1]

Table 1: Physicochemical Properties of Aqueous Choline Bromide Electrolytes at Room

Temperature
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Concentration (M)
Ionic Conductivity
(mS/cm)

Viscosity (mPas) Density (g/cm³)

1.0 50[2][3] - -

3.5 79.56[1] 3.15[1] 1.14[1]

Table 2: Electrochemical Performance of a Hybrid Supercapacitor with 3.5 M Aqueous Choline
Bromide Electrolyte

Parameter Value Conditions

Electrochemical Stability

Window (ESW)
1.9 V Two-electrode cell[1]

Specific Capacitance 330 F/g 0.5 A/g[1]

Specific Energy 41 Wh/kg 0.5 A/g[1]

Cycling Stability 98.3% capacitance retention 10,000 cycles at 2 A/g[1]

Comparison with Alternative Aqueous Electrolytes
Choline bromide electrolytes exhibit competitive performance compared to other aqueous

electrolytes, including other choline salts and traditional inorganic salts.

Table 3: Comparative Performance of Aqueous Electrolytes in Hybrid Supercapacitors
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Electrolyte
Concentration
(M)

Ionic
Conductivity
(mS/cm)

Specific
Capacitance
(F/g)

Specific
Energy
(Wh/kg)

Choline Bromide

(ChBr)
3.5 79.56[1] 330 @ 0.5 A/g[1] 41 @ 0.5 A/g[1]

Choline Chloride

(ChCl)
1.0 60[2][3] - -

Choline Nitrate

(ChNO₃)
1.0 60.5[2] - -

Potassium

Bromide (KBr)
- -

Lower than

ChBr-based

system[1]

Lower than

ChBr-based

system[1]

Choline Bromide in Deep Eutectic Solvents (DESs)
Choline bromide can also be used as a component in deep eutectic solvents (DESs), which

are mixtures of a hydrogen bond acceptor (HBA) and a hydrogen bond donor (HBD) with a

melting point lower than either of the individual components. While choline chloride is more

commonly studied, choline bromide-based DESs are also being explored.

Table 4: Properties of Selected Choline-Based Deep Eutectic Solvents

HBA HBD Molar Ratio
Ionic
Conductivity
(mS/cm)

Application

Choline Chloride Ethylene Glycol 1:2 ~10 General[4][5]

Choline Chloride Urea 1:2 ~1 General[4]

Choline Bromide Ethylene Glycol - - -

Choline Bromide Glycerol - - -
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Data for choline bromide-based DESs is less prevalent in the literature compared to their

choline chloride counterparts.

Experimental Protocols
Detailed and consistent experimental methodologies are crucial for the accurate evaluation and

comparison of electrolyte performance. Below are summarized protocols for key

electrochemical characterization techniques based on the cited literature.

Electrolyte Preparation (Aqueous)
The preparation of aqueous choline bromide electrolytes involves dissolving a specific

amount of choline bromide salt in deionized water to achieve the desired molar concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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